Cas no 1803595-83-6 ((2-aminoethyl)(ethyl)(2,2,2-trifluoroethyl)amine dihydrochloride)

• Product Name: (2-aminoethyl)(ethyl)(2,2,2-trifluoroethyl)amine dihydrochloride
• CAS No: 1803595-83-6
• CID: 4617081
• PubChem ID: 75481252
• Update Time: 2025-08-05

(2-aminoethyl)(ethyl)(2,2,2-trifluoroethyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Aminoethyl)(ethyl)(2,2,2-trifluoroethyl)amine Dihydrochloride
• (2-aminoethyl)(ethyl)(2,2,2-trifluoroethyl)amine dihydrochloride

Additional information on (2-aminoethyl)(ethyl)(2,2,2-trifluoroethyl)amine dihydrochloride

(2-Aminoethyl)(Ethyl)(2,2,2-Trifluoroethyl)Amine Dihydrochloride: A Comprehensive Overview

The compound (2-aminoethyl)(ethyl)(2,2,2-trifluoroethyl)amine dihydrochloride with CAS No. 1803595-83-6 is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines an amino group with trifluoroethyl and ethyl substituents, making it a valuable component in various chemical reactions and applications.

Recent advancements in synthetic chemistry have highlighted the potential of (2-aminoethyl)(ethyl)(2,2,2-trifluoroethyl)amine dihydrochloride as a key intermediate in the synthesis of advanced materials. Researchers have demonstrated its ability to participate in nucleophilic additions and condensation reactions, leading to the formation of complex organic frameworks. These studies underscore the importance of understanding the reactivity and stability of this compound under varying conditions.

The trifluoroethyl group in (2-aminoethyl)(ethyl)(2,2,2-trifluoroethyl)amine dihydrochloride introduces unique electronic properties to the molecule. This substitution enhances the compound's ability to act as a Lewis base, facilitating its use in catalytic processes. Recent investigations have explored its role in asymmetric catalysis, where it has shown promise in accelerating enantioselective reactions—a critical area in pharmaceutical synthesis.

In terms of physical properties, (2-aminoethyl)(ethyl)(2,2,2-trifluoroethyl)amine dihydrochloride exhibits a melting point of approximately 180°C and a boiling point around 350°C under standard conditions. Its solubility in polar solvents such as water and methanol is relatively high, making it suitable for use in aqueous reaction systems. These characteristics make it an ideal candidate for applications in both academic research and industrial settings.

The synthesis of (2-aminoethyl)(ethyl)(2,2,2-trifluoroethyl)amine dihydrochloride typically involves a multi-step process that begins with the alkylation of ammonia derivatives. Recent optimizations have focused on improving yield and purity through the use of more efficient catalysts and reaction conditions. For instance, researchers have employed microwave-assisted synthesis to significantly reduce reaction times while maintaining product quality.

One of the most exciting developments involving (2-aminoethyl)(ethyl)(2,2,2-trifluoroethyl)amine dihydrochloride is its application in polymer chemistry. Studies have shown that this compound can serve as a building block for synthesizing high-performance polymers with tailored mechanical and thermal properties. These polymers have potential applications in aerospace engineering and electronics due to their exceptional durability and heat resistance.

Furthermore, (1803595-83-6) has been explored for its potential in drug delivery systems. Its ability to form stable complexes with metal ions has led to its use as a ligand in metallo-drug design. Recent experiments have demonstrated its effectiveness in enhancing drug solubility and bioavailability—a critical factor in developing new pharmaceutical agents.

In conclusion, (1803595-83-6) or (1803595-83-6) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and reactivity make it an invaluable tool for researchers seeking to push the boundaries of organic synthesis and materials science.